6-(4-Methylpiperazin-1-yl)pyridazine-3-carboxylic acid

• Molecular Formula: C10H14N4O2
• Molecular Weight: 222.24 g/mol
• IUPAC Name: 6-(4-methylpiperazin-1-yl)pyridazine-3-carboxylic acid
• InChI: InChI=1S/C10H14N4O2/c1-13-4-6-14(7-5-13)9-3-2-8(10(15)16)11-12-9/h2-3H,4-7H2,1H3,(H,15,16)
• InChI Key: LXAHUBJBPCRMHQ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=NN=C(C=C2)C(=O)O

Description

6-(4-Methylpiperazin-1-yl)pyridazine-3-carboxylic acid is a useful research compound. Its molecular formula is C10H14N4O2 and its molecular weight is 222.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A suspension of 6-(4-methylpiperazin-1-yl)pyridazine-3-carboxamide (221 mg, 1.00 mmol) in sodium hydroxide (2.0M aqueous) (10.000 mL, 20.00 mmol), was stirred at reflux for 3 h and then allowed to cool to room temperature. The reaction mixture was adjusted to pH7 by addition of 2M HCl (10 mL) and saturated NaHCO3. The crude product was purified by ion exchange chromatography, using a SCX2 column. The desired product was eluted from the column using methanol and the fractions were evaporated to dryness to afford 6-(4-methylpiperazin-1-yl)pyridazine-3-carboxylic acid as a white solid. This material was suspended in methanol (10.00 ml) at 0° C. and treated with thionyl chloride (0.729 ml, 10.00 mmol), over a period of 5 mins. The resulting suspension was stirred at ambient temperature for 18 h. Sodium bicarbonate solution was added until basic and then the mixture was extracted with ethyl acetate (2×75 mL). The solution was further extracted with 1-butanol (100 mL). The organic extracts were combined and evaporated to dryness to give methyl 6-(4-methylpiperazin-1-yl)pyridazine-3-carboxylate a white solid, 212 mg.

Synthesis routes and methods II

Procedure details